Sodium superoxide
Overview
Description
Sodium superoxide is an inorganic compound with the chemical formula NaO2. It is a yellowish solid that is highly reactive and has been used in various scientific research applications. Sodium superoxide is synthesized by the reaction of sodium and oxygen at high temperatures. It has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
1. Energy Storage in Sodium-Oxygen Batteries
Sodium superoxide (NaO2) plays a crucial role in sodium-oxygen (Na-O2) batteries, which are recognized for their high-energy storage capabilities. Research highlights the complex reactions in these batteries, with a focus on the formation and oxidation of NaO2. These insights are essential for improving the technology and addressing challenges like poor cyclability (Lutz et al., 2018).
2. Stability and Efficiency of Na-O2 Batteries
Studies have demonstrated that resting periods in sodium-oxygen batteries can affect the stability of the NaO2 discharge product. The evolution of oxygen during these periods leads to decreased cell efficiency, highlighting the need for stability in future battery designs (Landa-Medrano et al., 2016).
3. Gas Sensing Applications
NaO2 nanoparticles, created using a novel synthesis approach, show potential for gas sensing applications, particularly for detecting liquefied petroleum gas (LPG). These nanoparticles exhibit high sensing response, low operating temperatures, and good stability, indicating the potential for practical applications in gas sensing technologies (Nemade & Waghuley, 2017).
4. Atmospheric Chemistry
The reaction of sodium superoxide in the upper atmosphere, particularly its interaction with atomic oxygen, is significant in understanding the chemistry of meteor-ablated sodium. This research contributes to our comprehension of atmospheric processes and the behavior of sodium in the upper layers of the atmosphere (Helmer & Plane, 1993).
5. Material Science and Nanotechnology
Sodium superoxide's stability at the nanoscale suggests its potential in the development of Na-O2 batteries. The study of its nucleation and retention at the nanoscale is important for creating highly reversible batteries, impacting the field of materials science and nanotechnology (Kang et al., 2014).
properties
CAS RN |
12034-12-7 |
|---|---|
Product Name |
Sodium superoxide |
Molecular Formula |
Na2O2 NaO2+ |
Molecular Weight |
54.989 g/mol |
IUPAC Name |
sodium;molecular oxygen |
InChI |
InChI=1S/Na.O2/c;1-2/q+1; |
InChI Key |
ZBNMBCAMIKHDAA-UHFFFAOYSA-N |
SMILES |
O=O.[Na+] |
Canonical SMILES |
O=O.[Na+] |
density |
2.8 g/cm³ |
Other CAS RN |
12034-12-7 1313-60-6 |
physical_description |
Sodium superoxide appears as a solid. Yellowish at room temperatures but may become white when cooled. Prolonged exposure to fire or heat may cause vigorous decomposition and the rupturing of the containers. YELLOW-TO-WHITE POWDER. |
solubility |
Solubility in water: reaction |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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